Cas no 1804670-71-0 (4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine
• CAS No: 1804670-71-0
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• CID: 4865573
• Update Time: 2025-10-31

4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine

• Inchi： 1S/C6H3ClF3NO/c7-4-2(12)1-11-6(10)3(4)5(8)9/h1,5,12H
• InChI Key： RERLVQWWBZCJJT-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1C(F)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine

Introduction to 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine (CAS No. 1804670-71-0)

4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804670-71-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic compounds that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms and a chloro substituent in its molecular structure imparts unique electronic and steric properties, which are crucial for modulating its pharmacological effects.

The structural features of 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine make it an attractive candidate for further exploration in drug discovery. The pyridine ring is a common motif in many bioactive molecules, and modifications at various positions on this ring can lead to significant changes in biological activity. In this compound, the chloro group at the 4-position, the difluoromethyl group at the 3-position, the fluoro atom at the 2-position, and the hydroxyl group at the 5-position create a complex interplay of electronic effects that can influence its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with potential biological targets. Studies suggest that 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine may exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. The fluorinated substituents are particularly noteworthy, as they are known to enhance metabolic stability and binding affinity in many drug candidates.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs targeting neurological disorders. Pyridine derivatives have shown promise in treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The unique substitution pattern of 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine may allow it to interact with specific neurotransmitter receptors or enzymes in a way that modulates neuronal activity.

In addition to its pharmacological potential, 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine has also been investigated for its role in chemical biology research. The compound's ability to serve as a probe or intermediate in synthetic chemistry allows researchers to explore new synthetic pathways and develop novel methodologies for constructing complex molecules. The presence of multiple reactive sites in its structure makes it a versatile building block for creating more intricate derivatives with tailored properties.

The synthesis of 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms, particularly in electron-deficient positions, requires specialized techniques to achieve high yields and purity. However, recent developments in fluorination chemistry have provided new tools for incorporating fluorine into organic molecules efficiently. These advancements have made it feasible to synthesize complex fluorinated pyridines like 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine with greater ease than previously possible.

Evaluation of 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine in preclinical studies has revealed several promising characteristics. Its solubility profile is favorable for formulation into various drug delivery systems, and preliminary toxicology studies indicate that it is well-tolerated at relevant doses. These findings support further development efforts aimed at exploring its therapeutic potential in clinical trials.

The future direction of research on 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine will likely involve optimizing its pharmacological properties through structure-based drug design. By leveraging computational tools and high-throughput screening techniques, researchers can identify analogs with enhanced potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, 4-Chloro-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine (CAS No. 1804670-71-0) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activity. Ongoing research efforts aimed at elucidating its mechanism of action and optimizing its pharmacological properties hold significant promise for advancing therapeutic strategies across multiple disease areas.